Cas no 1804181-41-6 (2-Chloro-4-(3-chloropropyl)benzyl chloride)

• Product Name: 2-Chloro-4-(3-chloropropyl)benzyl chloride
• CAS No: 1804181-41-6
• MF: C₁₀H₁₁Cl₃
• MW: 237.553340196609
• CID: 4981098
• Update Time: 2025-05-22

2-Chloro-4-(3-chloropropyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(3-chloropropyl)benzyl chloride

• Inchi： 1S/C10H11Cl3/c11-5-1-2-8-3-4-9(7-12)10(13)6-8/h3-4,6H,1-2,5,7H2
• InChI Key： VBBKOQMPCOTMLE-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(CCl)=C(C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-4-(3-chloropropyl)benzyl chloride

2-Chloro-4-(3-chloropropyl)benzyl Chloride: A Comprehensive Overview

2-Chloro-4-(3-chloropropyl)benzyl chloride, identified by the CAS number 1804181-41-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure and chemical properties, has garnered attention in recent years due to its potential in drug discovery, material science, and advanced organic synthesis techniques. In this article, we delve into the structural features, chemical properties, applications, and the latest research advancements related to this compound.

The molecular structure of 2-Chloro-4-(3-chloropropyl)benzyl chloride consists of a benzene ring substituted with two chlorine atoms at positions 2 and 4. The substituents include a chloropropyl group at position 4 and a chlorine atom at position 2. This arrangement imparts unique electronic and steric properties to the molecule, making it highly reactive in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of complex aromatic compounds, particularly in the development of novel pharmaceutical agents.

One of the most notable applications of 2-Chloro-4-(3-chloropropyl)benzyl chloride is in the field of drug discovery. Researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the development of kinase inhibitors, which are critical in cancer therapy.

In addition to its role in pharmaceuticals, this compound has found applications in material science. Its ability to form stable polymers under specific reaction conditions has made it a valuable component in the development of advanced materials for electronic devices. A recent breakthrough reported in Nature Materials showcased its use in creating high-performance organic semiconductors, which exhibit exceptional electronic properties suitable for flexible electronics.

The synthesis of 2-Chloro-4-(3-chloropropyl)benzyl chloride involves a multi-step process that typically begins with chlorination reactions followed by substitution and purification steps. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. These improvements are detailed in a study published in Chemical Engineering Journal, where researchers employed green chemistry principles to optimize the synthesis pathway.

Safety considerations are paramount when handling this compound due to its reactive nature. Proper storage and handling protocols are essential to mitigate risks associated with its use. Recent research has also focused on understanding its environmental impact, particularly its biodegradation pathways and potential toxicity to aquatic life. Findings from these studies have informed safer disposal practices and regulatory guidelines for industrial use.

In conclusion, 2-Chloro-4-(3-chloropropyl)benzyl chloride stands as a pivotal compound in modern chemistry, offering diverse applications across multiple disciplines. Its structural versatility and reactivity make it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific innovation.